2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde
Overview
Description
“2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde” is a chemical compound that belongs to the class of benzofurans . Benzofuran compounds are ubiquitous in nature and have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
Benzofurans can be synthesized through various methods. For instance, a metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans and 2-arylnaphthofurans is mediated by hypervalent iodine reagents . Another method involves the use of ruthenium-catalyzed C- and O-allyl isomerization followed by ring-closing metathesis . Additionally, reactions of calcium carbide with salicylaldehyde p-tosylhydrazones or 2-hydroxyacetophenone p-tosylhydrazones can provide methyl-substituted benzofuran rings in good yields in the presence of cuprous chloride as a catalyst .Chemical Reactions Analysis
Benzofurans can undergo various chemical reactions. For instance, an iodine (III)-catalyzed oxidative cyclization of 2-hydroxystilbenes provides 2-arylbenzofurans in good to excellent yields . Also, indium (III) halides can catalyze the hydroalkoxylation reaction of ortho-alkynylphenols to afford benzo[b]furans in good yields .Future Directions
Benzofuran compounds, including “2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde”, have potential applications in many aspects due to their strong biological activities . Future research could focus on exploring these applications further, as well as developing new synthesis methods for benzofuran compounds .
Mechanism of Action
Target of Action
Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets, potentially including enzymes, receptors, and other proteins involved in these pathways.
Mode of Action
Benzofuran derivatives have been found to exhibit a wide range of pharmacological activities, suggesting that they may interact with their targets in a variety of ways . For instance, they may inhibit or activate enzymes, bind to receptors to modulate their activity, or interfere with the function of other cellular proteins. The specific mode of action would depend on the particular target and the context within the cell.
Biochemical Pathways
For example, they have been shown to exhibit anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may affect pathways related to cell proliferation, bacterial growth, oxidative stress, and viral replication.
Result of Action
Given the biological activities associated with benzofuran derivatives, it is plausible that the compound could have effects such as inhibiting cell proliferation (in the case of anti-tumor activity), killing or inhibiting the growth of bacteria (antibacterial activity), protecting cells from oxidative damage (anti-oxidative activity), or inhibiting viral replication (anti-viral activity) .
Biochemical Analysis
Biochemical Properties
2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde plays a crucial role in several biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit Src kinase activity, which is essential for various cellular processes . The compound’s interaction with enzymes often involves binding to the active site, leading to inhibition or activation of the enzyme’s function. These interactions are critical for understanding the compound’s potential therapeutic applications.
Cellular Effects
The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the compound has been observed to affect the human ovarian cancer cell line A2780, indicating its potential as an anticancer agent . Additionally, it can alter the expression of genes involved in cell proliferation and apoptosis, thereby impacting cell survival and growth.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. This binding can result in changes in gene expression, which in turn affects cellular functions. The compound’s ability to inhibit Src kinase, for instance, highlights its potential in regulating signaling pathways that are crucial for cell growth and differentiation .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but its activity can diminish over time due to degradation . Long-term exposure to the compound in in vitro or in vivo studies has revealed its potential to cause sustained changes in cellular processes.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, while higher doses can lead to toxicity or adverse effects. For instance, studies have shown that the compound can inhibit tumor growth at specific dosages, but excessive amounts can cause damage to healthy tissues . Understanding the dosage effects is crucial for determining the compound’s safety and efficacy in therapeutic applications.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism within the body. These interactions can affect metabolic flux and the levels of metabolites, influencing the compound’s overall activity and effectiveness . The compound’s metabolism is a key factor in its pharmacokinetics and pharmacodynamics.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are critical for its function. The compound is transported by specific transporters and binding proteins that facilitate its movement across cellular membranes . Its localization and accumulation within certain tissues can impact its activity and therapeutic potential.
Subcellular Localization
The subcellular localization of this compound is essential for its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . This localization can influence the compound’s interactions with other biomolecules and its overall effectiveness in modulating cellular processes.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methyl-2,3-dihydro-1-benzofuran-6-carboxylic acid", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Chloroacetaldehyde", "Sulfuric acid", "Sodium sulfate", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "1. 2-methyl-2,3-dihydro-1-benzofuran-6-carboxylic acid is dissolved in acetic acid.", "2. Sodium borohydride is added to the solution and the mixture is stirred at room temperature for several hours.", "3. The reaction mixture is quenched with water and the resulting solid is filtered and washed with water.", "4. The solid is dissolved in a solution of sodium hydroxide and chloroacetaldehyde in water.", "5. The mixture is stirred at room temperature for several hours.", "6. The resulting solid is filtered and washed with water.", "7. The solid is dissolved in a solution of sulfuric acid and water.", "8. The mixture is stirred at room temperature for several hours.", "9. The resulting solid is filtered and washed with water.", "10. The solid is dissolved in a solution of sodium bicarbonate and water.", "11. The mixture is stirred at room temperature for several hours.", "12. The resulting solid is filtered and washed with water.", "13. The solid is dissolved in ethyl acetate and the solution is washed with water.", "14. The organic layer is dried over sodium sulfate and the solvent is removed under reduced pressure.", "15. The resulting product, 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde, is obtained as a yellow solid." ] } | |
CAS No. |
1509521-67-8 |
Molecular Formula |
C10H10O2 |
Molecular Weight |
162.18 g/mol |
IUPAC Name |
2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde |
InChI |
InChI=1S/C10H10O2/c1-7-4-9-3-2-8(6-11)5-10(9)12-7/h2-3,5-7H,4H2,1H3 |
InChI Key |
AZNSOIPQHUZYJL-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC2=C(O1)C=C(C=C2)C=O |
Purity |
95 |
Origin of Product |
United States |
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